Cas no 2137645-60-2 (Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate)

Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate is a specialized epoxide-containing piperidine derivative, primarily employed as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the oxirane (epoxide) moiety offers reactivity for ring-opening reactions, enabling further functionalization. The ester group provides additional versatility for derivatization. This compound is particularly valuable in the synthesis of complex molecules, including bioactive compounds and chiral building blocks, due to its well-defined stereochemistry and multifunctional reactivity. Its structural features make it suitable for applications in medicinal chemistry and asymmetric synthesis.
Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate structure
2137645-60-2 structure
Product Name:Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate
CAS No:2137645-60-2
MF:C15H25NO5
MW:299.362704992294
CID:6203804
PubChem ID:165872620
Update Time:2025-06-10

Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2137645-60-2
    • tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate
    • EN300-704519
    • Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate
    • Inchi: 1S/C15H25NO5/c1-14(2,3)21-13(18)16-7-5-6-15(10-16,11-9-20-11)8-12(17)19-4/h11H,5-10H2,1-4H3
    • InChI Key: KJCJSJHJYNKRNL-UHFFFAOYSA-N
    • SMILES: O1CC1C1(CC(=O)OC)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Exact Mass: 299.17327290g/mol
  • Monoisotopic Mass: 299.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 68.4Ų

Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate (CAS No. 2137645-60-2)

Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate (CAS No. 2137645-60-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate is noteworthy for its intricate arrangement of functional groups. The compound features a piperidine ring, which is a common structural motif in many biologically active molecules. The presence of a tert-butyl group on the piperidine ring provides steric protection and enhances the compound's stability. Additionally, the oxirane ring and the methoxyketone moiety contribute to the compound's reactivity and potential for forming diverse chemical bonds.

The synthesis of Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate has been explored through various methodologies, each offering unique advantages and challenges. One common approach involves the reaction of tert-butyl piperidine carboxylate with an appropriate epoxide and methoxyketone precursor. This multistep synthesis requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and scalable for industrial applications.

In terms of biological activities, Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate has shown promising results in several areas of research. Studies have demonstrated its potential as a modulator of various biological pathways, including those involved in neurodegenerative diseases and cancer. For instance, preliminary in vitro assays have indicated that the compound can inhibit specific enzymes associated with these conditions, suggesting its therapeutic potential.

Recent research has also focused on the pharmacokinetic properties of Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing the compound's efficacy and safety in preclinical and clinical settings. For example, one study reported that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.

The structural diversity of Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate has also inspired researchers to explore its use as a building block for synthesizing more complex molecules. By modifying various functional groups on the piperidine ring or the oxirane moiety, scientists can create a wide range of derivatives with tailored biological activities. This flexibility makes the compound an attractive starting point for drug discovery programs targeting multiple therapeutic areas.

In addition to its direct applications in drug development, Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate has been utilized as a tool molecule in academic research. Its unique chemical properties make it useful for probing specific biological processes and validating target interactions. For instance, researchers have used the compound to study enzyme inhibition mechanisms and signaling pathways in cellular models.

The safety profile of Tert-butyl 3-(2-methoxy-2-oxoethyl)-3-(oxiran-2-yl)piperidine-1-carboxylate is another important aspect that has been extensively evaluated. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its further development as a potential therapeutic agent.

In conclusion, Tert-butyl 3-(2-methoxy-2-oxyethyl)-3-(oxiran--y)piperidine--carboxylate (CAS No. 2137645--) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and safety profile, positions it as a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights into the potential therapeutic uses of this compound will emerge, contributing to the advancement of healthcare solutions.

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